A fluorogenic probe for TRPA1 channel imaging based on a molecular rotation mechanism†
New Journal of Chemistry Pub Date: 2022-07-04 DOI: 10.1039/D2NJ01728H
Abstract
Transient receptor potential ankyrin 1 (TRPA1) is a nonselective cation channel, which is predominantly expressed in primary afferent neurons. TRPA1, as a chemical, mechanical and temperature sensor, is closely related to some inflammatory diseases and respiratory diseases. Fluorescent probes provide a useful tool to understand the function of ion channels because of their high selectivity, high sensitivity and excellent spatio-temporal resolution. In this study, a 4-Am agonist screened by an electrophysiological assay was used as a targeting group. We designed and synthesized a small molecule fluorescent probe named DPCC based on a molecular rotation mechanism. DPCC is applied to visualize the TRPA1 channel in living cells and screen TRPA1 channel regulators. Our data suggested that the DPCC probe has a high specificity and desired resolution, and may serve as an effective tool for understanding the TRPA1 channel.
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Journal Name：New Journal of Chemistry
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CAS no.: 885521-94-8
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